Cas no 1228552-41-7 ((2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride)
(2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2-CYCLOPROPYL-4-METHYLTHIAZOL-5-YL)METHANAMINE DIHYDROCHLORIDE
- (2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride
-
- Inchi: 1S/C8H12N2S/c1-5-7(4-9)11-8(10-5)6-2-3-6/h6H,2-4,9H2,1H3
- InChI Key: OEBPPYKNLBEGSR-UHFFFAOYSA-N
- SMILES: S1C(CN)=C(C)N=C1C1CC1
(2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C272210-100mg |
[(2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride |
1228552-41-7 | 100mg |
$ 230.00 | 2022-04-01 | ||
| TRC | C272210-250mg |
[(2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride |
1228552-41-7 | 250mg |
$ 470.00 | 2022-04-01 | ||
| TRC | C272210-500mg |
[(2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride |
1228552-41-7 | 500mg |
$ 750.00 | 2022-04-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1427815-100mg |
(2-Cyclopropyl-4-methylthiazol-5-yl)methanamine |
1228552-41-7 | 98% | 100mg |
¥1380.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1427815-250mg |
(2-Cyclopropyl-4-methylthiazol-5-yl)methanamine |
1228552-41-7 | 98% | 250mg |
¥2535.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1427815-500mg |
(2-Cyclopropyl-4-methylthiazol-5-yl)methanamine |
1228552-41-7 | 98% | 500mg |
¥3369.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1427815-1g |
(2-Cyclopropyl-4-methylthiazol-5-yl)methanamine |
1228552-41-7 | 98% | 1g |
¥5460.00 | 2024-08-09 |
(2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on (2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride
(2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride and Its Significance in Modern Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride (CAS No. 1228552-41-7) stands out as a compound of significant interest due to its unique structural properties and potential biological activities. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention in medicinal chemistry over the past few decades. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
The structural framework of (2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride consists of a thiazole ring substituted with a cyclopropyl group at the 2-position and a methyl group at the 4-position. The presence of these substituents not only influences the electronic properties of the molecule but also contributes to its unique chemical reactivity. The amine functionality at the 5-position further enhances its potential for further derivatization, making it a versatile scaffold for drug discovery.
In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives. Several studies have highlighted their efficacy in modulating various biological pathways. For instance, research has demonstrated that certain thiazole-based compounds can inhibit the activity of kinases and other enzymes involved in cancer cell proliferation. The cyclopropyl and methyl substituents in (2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride may contribute to its ability to interact with these targets by influencing both the shape and charge distribution of the molecule.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The amine group can be readily modified through various chemical reactions, such as alkylation, acylation, or coupling with other heterocyclic structures. This flexibility allows researchers to design molecules with tailored biological activities by appending different functional groups or linking them to other pharmacophores.
The dihydrochloride salt form of (2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride enhances its solubility in aqueous solutions, which is crucial for both in vitro and in vivo studies. Improved solubility often translates to better bioavailability and more efficient drug delivery systems. This property makes it an attractive candidate for further exploration in preclinical and clinical trials.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets with unprecedented accuracy. By leveraging these tools, scientists have been able to identify potential lead compounds more rapidly than ever before. In the context of (2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride, computational studies have suggested that it may interact with proteins involved in inflammation and oxidative stress pathways. These findings align well with experimental observations that have shown thiazole derivatives can modulate inflammatory responses.
The synthesis of (2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the thiazole ring followed by functional group transformations to introduce the cyclopropyl and methyl groups. The final step involves salt formation with hydrochloric acid to enhance solubility.
In conclusion, (2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride represents a promising compound in the realm of chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in shaping the future of drug discovery and therapeutic intervention.
1228552-41-7 ((2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)methylamine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)